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Compound of Interest

Compound Name: Sulfachlorpyridazine

Cat. No.: B1682503

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antibacterial properties of
Sulfachlorpyridazine sodium, a sulfonamide antibiotic. The document details its mechanism
of action, spectrum of activity, and known resistance mechanisms. It includes quantitative data
on its efficacy, detailed experimental protocols, and visualizations of key biological pathways
and experimental workflows.

Mechanism of Action

Sulfachlorpyridazine sodium exerts its bacteriostatic effect by acting as a competitive inhibitor
of the bacterial enzyme dihydropteroate synthase (DHPS).[1] This enzyme is crucial for the
synthesis of dihydrofolic acid, a precursor to tetrahydrofolic acid (THF). THF is an essential
cofactor in the synthesis of purines, thymidine, and certain amino acids, which are vital for DNA
synthesis, repair, and overall bacterial cell growth and replication.

Structurally, Sulfachlorpyridazine sodium mimics the natural substrate of DHPS, para-
aminobenzoic acid (PABA). This structural similarity allows it to bind to the active site of DHPS,
thereby preventing the condensation of PABA with 6-hydroxymethyl-7,8-dihydropterin
pyrophosphate (DHPPP). This inhibition halts the folic acid synthesis pathway in susceptible
bacteria. Mammalian cells are not affected by sulfonamides because they obtain folic acid from
their diet and lack the DHPS enzyme.[1]

Signaling Pathway: Bacterial Folic Acid Synthesis
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The following diagram illustrates the bacterial folic acid synthesis pathway and the point of
inhibition by Sulfachlorpyridazine sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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